Cas no 2172607-31-5 (4-(but-2-en-1-yl)thiane-4-carbaldehyde)

• Product Name: 4-(but-2-en-1-yl)thiane-4-carbaldehyde
• CAS No: 2172607-31-5
• MF: C₁₀H₁₆OS
• MW: 184.298441886902
• CID: 6557513
• PubChem ID: 165778449
• Update Time: 2025-10-28

4-(but-2-en-1-yl)thiane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(but-2-en-1-yl)thiane-4-carbaldehyde
• 2172607-31-5
• EN300-1622303

• Inchi： 1S/C10H16OS/c1-2-3-4-10(9-11)5-7-12-8-6-10/h2-3,9H,4-8H2,1H3/b3-2+
• InChI Key： RZRUFCYBIOBKER-NSCUHMNNSA-N
• SMILES： S1CCC(C=O)(C/C=C/C)CC1

Computed Properties

• Exact Mass: 184.09218630g/mol
• Monoisotopic Mass: 184.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-(but-2-en-1-yl)thiane-4-carbaldehyde

Professional Introduction to 4-(but-2-en-1-yl)thiane-4-carbaldehyde (CAS No. 2172607-31-5)

4-(but-2-en-1-yl)thiane-4-carbaldehyde, with the CAS number 2172607-31-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde features a unique structural framework that combines a thiophene ring with an α,β-unsaturated aldehyde moiety, making it a versatile intermediate for the development of novel therapeutic agents. The compound's molecular structure not only provides a rich scaffold for chemical modifications but also offers potential biological activities that have garnered attention from researchers worldwide.

The< strong>thiophene core is a well-known pharmacophore in medicinal chemistry, frequently found in natural products and synthetic drugs due to its ability to interact with biological targets such as enzymes and receptors. The presence of the< strong>but-2-en-1-yl side chain introduces additional reactivity, enabling various functionalization strategies that can be tailored to specific pharmacological needs. This dual functionality makes< strong>4-(but-2-en-1-yl)thiane-4-carbaldehyde a valuable building block for constructing more complex molecules.

In recent years, there has been growing interest in the development of thiophene-based compounds for their potential applications in drug discovery. For instance, derivatives of thiophene have shown promise in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The< strong>aldehyde group in< strong>4-(but-2-en-1-yl)thiane-4-carbaldehyde provides a reactive site for condensation reactions, allowing for the formation of Schiff bases and other heterocyclic compounds. These reactions are crucial for generating libraries of molecules with diverse biological activities.

The synthesis of< strong>4-(but-2-en-1-yl)thiane-4-carbaldehyde involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the reaction of 2-butyne with thioanisole followed by formylation at the 4-position of the thiophene ring. This method leverages palladium-catalyzed cross-coupling reactions to construct the desired carbon-carbon bonds efficiently. The use of transition metal catalysts underscores the modern trends in synthetic organic chemistry, where precision and efficiency are paramount.

The< strong>CAS number 2172607-31-5 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and patent databases. Researchers often rely on CAS numbers to ensure the accuracy and consistency of their studies, particularly when collaborating across international boundaries. The global standardization provided by CAS numbers is essential for maintaining high-quality research practices in the chemical sciences.

The biological activity of< strong>4-(but-2-en-1-yl)thiane-4-carbaldehyde has been explored in several preclinical studies. Initial findings suggest that this compound may exhibit properties relevant to anti-inflammatory and antioxidant therapies. The thiophene ring is known to possess electron-deficient characteristics, which can be exploited to develop molecules that interact with biological systems selectively. Furthermore, the unsaturated aldehyde functionality can participate in Michael addition reactions, expanding the scope of potential drug candidates.

The pharmaceutical industry continues to invest in innovative approaches to drug design, recognizing that novel molecular structures can lead to breakthroughs in treating complex diseases. The< strong>thiophene-based scaffold of< strong>4-(but-2-en-1-yl)thiane-4-carbaldehyde aligns with this trend, as it offers a balance between structural complexity and synthetic accessibility. By leveraging this compound as a starting point, chemists can explore new chemical space and identify compounds with improved pharmacokinetic profiles.

In conclusion, 4-(but-2-en-1-yl)thiane-4-carbaldehyde (CAS No. 2172607-31) represents a promising candidate for further research and development in medicinal chemistry. Its unique structural features and reactivity make it an attractive intermediate for designing next-generation therapeutics. As scientific understanding advances, compounds like this one will continue to play a crucial role in addressing unmet medical needs worldwide.